Cas no 560078-34-4 (3-Chloro-N-(2-isopropylphenyl)propanamide)

• Product Name: 3-Chloro-N-(2-isopropylphenyl)propanamide
• CAS No: 560078-34-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD03076228
• CID: 944794
• PubChem ID: 5151187
• Update Time: 2025-04-19

3-Chloro-N-(2-isopropylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2-isopropylphenyl)propanamide
• 3-chloro-N-[2-(propan-2-yl)phenyl]propanamide
• 3-chloro-N-(2-propan-2-ylphenyl)propanamide
• 3-chloro-N-[2-(1-methylethyl)phenyl]propanamide
• BS-38138
• AM-814/41091295
• 560078-34-4
• DB-212117
• DTXSID90408854
• MFCD03076228
• AKOS000152012

• MDL： MFCD03076228
• Inchi： 1S/C12H16ClNO/c1-9(2)10-5-3-4-6-11(10)14-12(15)7-8-13/h3-6,9H,7-8H2,1-2H3,(H,14,15)
• InChI Key： DDVNYPWZRZDETF-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 225.09218
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

3-Chloro-N-(2-isopropylphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides